SP3Cho

• Molecular Formula: C39H54N2O11
• Molecular Weight: 726.9 g/mol
• InChI: InChI=1S/C39H54N2O11/c1-6-39(2,3)36(44)37(45)41-18-8-7-12-31(41)38(46)52-32(15-13-28-14-16-33(47-4)34(26-28)48-5)29-10-9-11-30(27-29)40-35(43)17-20-49-22-24-51-25-23-50-21-19-42/h9-11,14,16,19,26-27,31-32H,6-8,12-13,15,17-18,20-25H2,1-5H3,(H,40,43)/t31-,32+/m0/s1
• InChIKey: YVEJWMUJXUTQJS-AJQTZOPKSA-N

SP3Cho: Active Aldehyde for FBXO22-Mediated TPD

SP3CHO is the active aldehyde metabolite of the prodrug SP3N, a covalent molecular glue degrader [1]. It belongs to the class of alkylamine-tethered molecules that recruit the SCFFBXO22 E3 ubiquitin ligase to induce polyubiquitination and subsequent proteasomal degradation of specific target proteins, most notably FKBP12 . SP3CHO's mechanism involves direct covalent engagement with the FBXO22 protein through a specific cysteine residue, enabling a potent and selective degradation of its target without the need for cellular metabolism or activation [2]. Its primary application is in cancer therapy research as a tool compound to study and exploit the FBXO22-dependent degradation pathway .

1 Active aldehyde metabolite: eliminates prodrug conversion variability in degradation assays

2 Covalent FBXO22 E3 ligase engagement (Cys326), distinct from CRBN/VHL-based systems

3 FKBP12 molecular glue degrader for FBXO22-SCF pathway interrogation

• [1] Kagiou C, et al. Alkylamine-tethered molecules recruit FBXO22 for targeted protein degradation. Nature Communications. 2024; 15(1): 5409. View Source
• [2] Nature Communications. Fig. 4: FBXO22-C326 is crucial for the degradation induced by SP3N and other alkylamine-tethered degraders. View Source

SP3Cho Differentiation from Other FKBP12 Degraders

A direct substitution of SP3CHO with its prodrug SP3N or other alkylamine-tethered precursors is scientifically unsound due to their fundamentally different activation requirements and kinetics. SP3N acts as a precursor that must first be metabolized by amine oxidases to form the active aldehyde SP3CHO [1]. This introduces a critical, uncontrollable variable: the efficiency of prodrug conversion is highly dependent on the specific cellular context, such as the expression levels of amine oxidases and the composition of the culture medium, leading to significant variability in active drug concentration and degradation kinetics [2]. In contrast, SP3CHO is the direct-acting species, bypassing this metabolic bottleneck and providing an immediate, uniform, and concentration-defined effect, which is essential for precise mechanistic studies, in vitro biochemical assays, and any application where cell culture conditions may vary or where metabolic activation is not guaranteed [3].

E3 ligase recruitment mechanism differs

SP3Cho covalently engages FBXO22, while PROTACs like dFKBP-1 recruit CRBN via non-covalent binding; degradation kinetics and resistance profiles may not transfer.

Metabolism independence vs. prodrug requirement

SP3Cho activity is direct, bypassing amine oxidase conversion needed for SP3N; substituting with a prodrug introduces cell-type-dependent metabolic variability.

Off-target landscape and chemoproteomic transparency

SP3Cho has a publicly available chemoproteomic dataset (TMT-ABPP); replacement degraders may lack comparable selectivity profiling, increasing unknown off-target risk.

• [1] Kagiou C, et al. Alkylamine-tethered molecules recruit FBXO22 for targeted protein degradation. Nature Communications. 2024; 15(1): 5409. View Source
• [2] Nature Communications. Fig. 3: SP3N is a precursor metabolized to an active aldehyde. View Source
• [3] TargetMol. SP3CHO product page. Cat. No.: T210355. An active metabolite bypassing metabolic activation. View Source

SP3Cho Procurement Evidence

Active Metabolite vs. Prodrug Degradation Kinetics

SP3CHO eliminates the variable of cellular amine oxidase metabolism required for the prodrug SP3N. In a flow cytometry-based degradation assay in KBM7 iCas9 FKBP12-BFP-P2A-mCherry reporter cells, SP3CHO demonstrates direct, dose-dependent degradation of FKBP12 across a range of concentrations (0.001 - 10 μM) without needing serum-dependent or amine oxidase-dependent activation [1]. In contrast, SP3N's activity is severely impaired in Opti-MEM without FCS, a condition that reduces amine oxidase activity [2]. Quantification by UPLC-MS/MS confirms that in Opti-MEM - FCS, 1 μM SP3N produces negligible active SP3CHO, correlating with a lack of degradation activity [3]. In comparison, under the same conditions, direct addition of SP3CHO results in robust and predictable degradation, confirming its superiority as the direct-acting species in defined, serum-free or low-amine oxidase environments [4].

Active metabolite vs. prodrug kinetics

Head-to-head

1 µM SP3Cho: >95% FKBP12-BFP reporter degradation in serum-free medium, while SP3N required serum (FCS) to achieve 80% degradation.

SP3Cho provides metabolism-independent activity; reduces conversion-dependent variability.

Assay conditions: KBM7 reporter cells, 1 µM, 8–16 h.

Evidence Dimension	Degradation Activity (Serum-Free Conditions)
Target Compound Data	Potent degradation at concentrations 0.001 - 10 μM; Degradation observed within 6h
Comparator Or Baseline	SP3N prodrug; Minimal degradation in Opti-MEM - FCS; Requires metabolism by amine oxidases
Quantified Difference	SP3CHO degrades FKBP12 effectively in all media; SP3N activity is dependent on the presence of FCS (amine oxidase source) and shows near-zero activity in serum-free medium
Conditions	KBM7 iCas9 FKBP12-BFP-P2A-mCherry reporter cells; Opti-MEM - FCS (serum-free) medium; 6h treatment

Why This Matters

This direct activity profile makes SP3CHO the mandatory compound for all in vitro biochemical assays (e.g., ubiquitylation, ternary complex formation) and for cellular experiments in defined, serum-free media where SP3N would be inert.

• [1] Nature Communications. Fig. 3e: Flow-cytometry based degradation assay with SP3N or SP3CHO. View Source
• [2] Nature Communications. Fig. 3b: Degradation assay comparing SP3N activity in medium with and without FCS. View Source
• [3] Nature Communications. Fig. 3c: Quantification of SP3N and SP3CHO (pmol) using UPLC-MS/MS. View Source
• [4] Kagiou C, et al. Alkylamine-tethered molecules recruit FBXO22 for targeted protein degradation. Nature Communications. 2024; 15(1): 5409. View Source

Covalent FBXO22 Engagement vs. PROTAC CRBN Recruitment

The formation of a stable ternary complex between the target protein (FKBP12), the E3 ligase (FBXO22), and the degrader is the critical first step for productive ubiquitination and degradation. A live-cell NanoBiT assay directly quantified the kinetics of this process for SP3CHO. Within 10 minutes of adding 1 μM SP3CHO to HEK293T cells co-expressing LgBiT-FKBP12 and SmBiT-FBXO22, a robust and sustained luminescence signal was observed, indicating rapid and stable ternary complex formation that persisted for over 4 hours [1]. In contrast, the prodrug SP3N required an incubation period of 10 minutes to hours to generate detectable ternary complex signal, reflecting the time lag for its metabolic conversion to SP3CHO [2]. This immediate response with SP3CHO allows for precise, time-resolved kinetic studies that are not possible with the slower-acting prodrug [3].

Covalent FBXO22 engagement vs. CRBN PROTAC

Class-level

LC-MS confirmed +722 Da adduct on FBXO22 Cys326 (covalent), compared to non-covalent CRBN recruitment by dFKBP-1.

Irreversible binding may alter degradation kinetics and resistance profiles; distinct E3 pathway tool.

Class-level inference; direct kinetic comparisons not provided.

Evidence Dimension	Ternary Complex Formation Kinetics
Target Compound Data	Robust signal detected within 10 minutes of addition (1 μM); Sustained for >4h
Comparator Or Baseline	SP3N prodrug; Delayed signal onset (10 minutes to hours) due to required metabolic activation
Quantified Difference	SP3CHO induces immediate complex formation; SP3N shows a significant time lag
Conditions	HEK293T cells co-transfected with LgBiT-FKBP12 and SmBiT-FBXO22-WT; 1 μM compound; NanoBiT assay

Why This Matters

SP3CHO is the definitive tool for kinetic studies of FBXO22 recruitment, offering experimental control and temporal resolution unattainable with SP3N. This is critical for developing kinetic models of degrader activity and for high-throughput screening assays where signal-to-background and response time are key parameters.

• [1] Nature Communications. Fig. 4c: NanoBiT assay with 1 μM SP3CHO showing rapid ternary complex formation. View Source
• [2] Nature Communications. Fig. 3f: NanoBiT assay comparing SP3N and SP3CHO kinetics. View Source
• [3] Kagiou C, et al. Alkylamine-tethered molecules recruit FBXO22 for targeted protein degradation. Nature Communications. 2024; 15(1): 5409. View Source

Chemoproteomic Selectivity Profiling

SP3CHO's mechanism is a precise, covalent engagement with the C326 residue of the FBXO22 protein, which is essential for its degradation-inducing activity. Intact mass spectrometry confirms a direct adduct formation between SP3CHO and the FBXO22-SKP1 complex, shifting the mass from 44,652 Da to 45,374 Da [1]. A site-directed mutagenesis study showed that the FBXO22-C326A mutant completely abolishes SP3CHO binding (no mass shift observed) and renders cells resistant to SP3CHO-mediated degradation of FKBP12 [2]. This establishes a direct, targetable mechanism of action. While SP3N also ultimately relies on FBXO22-C326 for its effect, its dependence on metabolic activation makes it impossible to directly study this covalent event in vitro [3]. SP3CHO is the only compound that allows for direct in vitro characterization of this specific protein-ligand interaction.

Chemoproteomic selectivity dataset

Supporting evidence

TMT-ABPP profiling in native 293T proteomes (PXD051803) maps concentration-dependent engagement landscape.

Enables pre-experimental assessment of off-target interactions; reduces probe misuse risk.

Requires user-driven data interrogation; dataset publicly accessible.

Evidence Dimension	Covalent Binding to FBXO22-C326
Target Compound Data	Direct covalent adduct formation with FBXO22-C326 in vitro, causing a +722 Da mass shift; Binding is abolished in FBXO22-C326A mutant
Comparator Or Baseline	SP3N prodrug; Indirectly engages C326 after metabolic activation; Cannot be used to study direct in vitro binding
Quantified Difference	SP3CHO shows direct, time-dependent binding in vitro; SP3N requires cellular metabolism for activity, precluding direct in vitro binding studies
Conditions	In vitro ubiquitylation assay; Intact mass spectrometry with 20 μM FBXO22-SKP1 complex and 100 μM SP3CHO; HEK293T FBXO22 KO cells expressing WT or C326A mutants

Why This Matters

For researchers studying the molecular pharmacology of covalent FBXO22 recruiters, SP3CHO is the indispensable tool. Its ability to form a covalent adduct in a cell-free system allows for precise kinetic studies, binding affinity measurements, and detailed structural characterization (e.g., X-ray crystallography) that are impossible with the prodrug SP3N.

• [1] Nature Communications. Fig. 3h: Intact mass spectrometry for the identification of FBXO22-SP3CHO complex formation. View Source
• [2] Nature Communications. Fig. 4e: Intact mass spectrometry of FBXO22-WT versus FBXO22-C326A for SP3CHO binding. View Source
• [3] Kagiou C, et al. Alkylamine-tethered molecules recruit FBXO22 for targeted protein degradation. Nature Communications. 2024; 15(1): 5409. View Source

Proteome-wide Selectivity Profiling: A TMT-ABPP Map of SP3CHO's Cellular Targets

A peer-reviewed proteomics dataset (PXD051803) provides a comprehensive, concentration-dependent TMT-ABPP (Tandem Mass Tag - Activity-Based Protein Profiling) map of SP3CHO's interactions across the native 293T proteome [1]. This dataset, generated using a range of SP3CHO concentrations, allows researchers to assess the global selectivity of SP3CHO beyond its primary target FKBP12 [2]. This data is critical for interpreting phenotypic results and evaluating potential off-target effects, a key consideration in targeted protein degradation research [3]. No comparable public dataset is currently available for the prodrug SP3N, making SP3CHO the more advanced and better-characterized tool for rigorous proteome-wide studies [4].

Evidence Dimension	Availability of Comprehensive Proteome-Wide Selectivity Data
Target Compound Data	A publicly available TMT-ABPP dataset (PXD051803) in native 293T proteome across multiple concentrations is available
Comparator Or Baseline	SP3N prodrug; No comparable, public proteome-wide selectivity dataset is available for SP3N
Quantified Difference	SP3CHO has a dedicated, peer-reviewed proteomics dataset; SP3N lacks this level of public characterization
Conditions	TMT-ABPP profiling in native 293T proteome treated with a range of SP3CHO concentrations; Data hosted on ProteomeXchange (PXD051803)

Why This Matters

For rigorous target validation and to minimize experimental noise from off-target effects, accessing a pre-existing proteome-wide selectivity dataset significantly reduces experimental burden and cost. SP3CHO's public proteomics profile makes it a more attractive and reliable choice for advanced research programs.

• [1] ProteomeXchange. Dataset PXD051803: TMT-ABPP profiling of SP3CHO in native 293T proteome. Announced 2024-06-24. View Source
• [2] OmicsDI. Dataset PXD051803: TMT-ABPP profiling of SP3CHO in native 293T proteome. View Source
• [3] Kagiou C, et al. Alkylamine-tethered molecules recruit FBXO22 for targeted protein degradation. Nature Communications. 2024; 15(1): 5409. View Source
• [4] Search results for SP3N proteomics datasets (e.g., on ProteomeXchange) yield no comparable public resource. View Source

Validated In Vitro Ubiquitylation Activity: Direct Measurement of Degradation Machinery Engagement

SP3CHO's ability to induce polyubiquitination can be directly measured in a cell-free ubiquitylation assay, confirming its role as the active species in the degradation cascade. In an assay using neddylated SCFFBXO22, SP3CHO at 10 μM induced robust ubiquitylation of fluorescently labeled FKBP12, whereas the neddylated SCFFBXW7 complex (a different E3 ligase) showed no activity, confirming the specificity of the system [1]. The prodrug SP3N, even at the same concentration (10 μM), showed negligible activity in the same cell-free system [2]. This direct in vitro activity of SP3CHO allows for the quantification of its biochemical potency independent of cellular variables like uptake, metabolism, or efflux, making it the only valid compound for such fundamental biochemical characterization [3].

Evidence Dimension	In Vitro Ubiquitylation of FKBP12
Target Compound Data	Induces robust ubiquitylation of FKBP12 at 10 μM in a cell-free system
Comparator Or Baseline	SP3N prodrug; Shows negligible activity at the same concentration (10 μM) in the same cell-free system
Quantified Difference	SP3CHO is the active species required for in vitro ubiquitylation; SP3N is inactive without metabolic activation
Conditions	In vitro ubiquitylation assay with neddylated SCFFBXO22 and fluorescently labeled FKBP12

Why This Matters

For any in vitro mechanistic or screening assay (e.g., ubiquitylation, ternary complex formation), SP3CHO is the mandatory compound. Using SP3N would yield false-negative results due to its lack of intrinsic activity, leading to incorrect conclusions about compound potency or mechanism.

• [1] Nature Communications. Fig. 3g: In vitro ubiquitylation assay of fluorescently labeled FKBP12 with 10 μM SP3CHO. View Source
• [2] Nature Communications. Fig. 3g: Comparison with 10 μM SP3N showing negligible activity. View Source
• [3] Kagiou C, et al. Alkylamine-tethered molecules recruit FBXO22 for targeted protein degradation. Nature Communications. 2024; 15(1): 5409. View Source

Streamlined Experimental Workflow: Reduced Time-to-Result by Bypassing Activation Step

From a practical procurement and workflow perspective, SP3CHO offers a significant advantage in time-to-result. In cellular degradation assays, SP3CHO achieves near-maximal degradation of FKBP12 within 6-8 hours [1]. In comparison, SP3N requires a 16-hour incubation period to achieve a similar level of degradation, due to the time needed for metabolic activation [2]. This time difference is a direct result of SP3CHO's direct-acting nature. For high-throughput screening (HTS) or for researchers seeking to accelerate their assay timelines, this translates to a faster experimental cycle, reduced consumption of reagents (e.g., media, supplements), and earlier access to critical decision-making data [3].

Evidence Dimension	Time to Achieve Significant Target Degradation in Cells
Target Compound Data	Near-maximal degradation of FKBP12 observed within 6-8 hours (1 μM)
Comparator Or Baseline	SP3N prodrug; Requires 16 hours for similar level of degradation (1 μM)
Quantified Difference	SP3CHO reduces the experimental timeline by approximately 8-10 hours per assay cycle
Conditions	HEK293T FKBP12-BFP-P2A-mCherry reporter cells; 1 μM compound treatment

Why This Matters

For procurement, this efficiency translates directly to lower operational costs and faster project progression. The ability to complete more experimental cycles in a given timeframe makes SP3CHO the more efficient and cost-effective choice for high-throughput and time-sensitive research.

• [1] Nature Communications. Fig. 3e: Degradation time course for SP3CHO. View Source
• [2] Nature Communications. Fig. 4a,b: Degradation assays showing SP3N's 16h incubation time. View Source
• [3] Kagiou C, et al. Alkylamine-tethered molecules recruit FBXO22 for targeted protein degradation. Nature Communications. 2024; 15(1): 5409. View Source

SP3Cho Research Applications

FBXO22-SCF Complex E3 Ligase Probing

For any cell-free biochemical assay—including ubiquitylation assays, ternary complex formation assays (e.g., AlphaLISA, TR-FRET, NanoBiT), or binding studies—SP3CHO is the mandatory compound [1]. The prodrug SP3N is completely inactive in these systems due to the absence of amine oxidases required for its conversion to the active aldehyde [2]. SP3CHO at 10 μM is sufficient to induce robust FKBP12 polyubiquitination in vitro [3]. Using SP3CHO ensures the measured activity is a direct function of the compound's concentration and not confounded by the variable efficiency of a metabolic activation step, providing reliable and interpretable data for SAR (Structure-Activity Relationship) and MOA (Mechanism of Action) studies.

Metabolism-Independent FKBP12 Degradation Assays

SP3CHO's immediate activity makes it the ideal tool for high-resolution kinetic studies. Its ability to induce rapid ternary complex formation (within 10 minutes) and subsequent protein degradation (within 6-8 hours) allows for precise time-course experiments [1]. This is in stark contrast to SP3N, where the metabolic lag time obscures the true kinetics of the underlying molecular events [2]. Researchers seeking to model the dynamics of degrader activity, determine the half-life of target engagement, or optimize pulse-chase experimental designs will find SP3CHO's direct-acting nature essential for generating accurate and reproducible kinetic parameters [3].

Covalent E3 Engagement and Resistance Mechanisms

For studies focused on the molecular details of how alkylamine-tethered molecules engage and activate FBXO22, SP3CHO is the only viable option [1]. Its direct covalent binding to the C326 residue of FBXO22 can be studied in vitro using purified proteins, enabling precise measurements of binding affinity and kinetics, as well as structural studies (e.g., X-ray crystallography) [2]. The mass shift of +722 Da upon adduct formation provides a clear and quantifiable marker for compound engagement [3]. These experiments are impossible with SP3N, which does not bind to FBXO22 in a cell-free system and therefore cannot be used for direct biochemical or biophysical characterization of the covalent recruitment event [4].

Experiments in Defined or Serum-Free Culture Media

SP3CHO is the preferred compound for any cell-based experiment conducted in defined or serum-free media (e.g., Opti-MEM, AIM-V) [1]. As demonstrated by UPLC-MS/MS, the metabolic conversion of SP3N to SP3CHO is heavily dependent on components found in fetal calf serum (FCS), likely amine oxidases [2]. In serum-free conditions, SP3N's activity is negligible, leading to potential false-negative results [3]. SP3CHO's direct activity ensures robust and reproducible degradation regardless of the medium composition, making it the reliable choice for a wide range of specialized cell culture systems, including those used for primary cells, stem cells, or organoid cultures where media components are carefully controlled [4].

Application

Selection Property

Validation Focus

FBXO22-SCF E3 ligase probing

Covalent FBXO22 Cys326 recruitment mechanism

FBXO22 target engagement and pathway-response context

Metabolism-independent FKBP12 degradation assays

Active aldehyde (no amine oxidase requirement)

FKBP12 degradation endpoint in serum-free conditions

Covalent E3 engagement and resistance studies

Irreversible ligase hijacking vs. reversible PROTACs

Degradation durability and point-mutation response models

• [1] Nature Communications. Fig. 3g: In vitro ubiquitylation assay with SP3CHO. View Source
• [2] Nature Communications. Fig. 3g: SP3N shows no activity in the same in vitro system. View Source
• [3] Nature Communications. Fig. 3c,f: Kinetics of SP3CHO activity in cells and NanoBiT assays. View Source
• [4] Nature Communications. Fig. 4e: Intact mass spectrometry showing covalent FBXO22-SP3CHO adduct. View Source